Cas no 2365173-52-8 (2-((Dihydrofuran-3(2H)-ylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-((Dihydrofuran-3(2H)-ylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2365173-52-8 structure
Product Name:2-((Dihydrofuran-3(2H)-ylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2365173-52-8
MF:C11H19BO3
MW:210.077763795853
CID:5462986
Update Time:2023-08-28

2-((Dihydrofuran-3(2H)-ylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-((Dihydrofuran-3(2H)-ylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[(Z)-oxolan-3-ylidenemethyl]-1,3,2-dioxaborolane
    • Z2327672879
    • 4,4,5,5-tetramethyl-2-[(oxolan-3-ylidene)methyl]-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[(z)-tetrahydrofuran-3-ylidenemethyl]-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-{[(3Z)-oxolan-3-ylidene]methyl}-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 2-[(Z)-(dihydro-3(2H)-furanylidene)methyl]-4,4,5,5-tetramethyl-
    • Inchi: 1S/C11H19BO3/c1-10(2)11(3,4)15-12(14-10)7-9-5-6-13-8-9/h7H,5-6,8H2,1-4H3/b9-7-
    • InChI Key: NEISUWCVGVZLCQ-CLFYSBASSA-N
    • SMILES: O1B(/C=C2\COCC\2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 210.1427246 g/mol
  • Monoisotopic Mass: 210.1427246 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • Molecular Weight: 210.08

2-((Dihydrofuran-3(2H)-ylidene)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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